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Compound of Interest

Compound Name: Acetic acid-d4

Cat. No.: B032913

This in-depth technical guide serves researchers, scientists, and drug development
professionals by providing comprehensive information on high-purity Acetic acid-d4
(CD3COOD). The guide detalils its applications, commercial suppliers, and the technical
specifications required for rigorous scientific research.

Introduction to Acetic Acid-d4

Acetic acid-d4, also known as tetradeuteroacetic acid, is the isotopically substituted form of
acetic acid where the four hydrogen atoms have been replaced with deuterium.[1][2] This
substitution makes it an invaluable tool in various research fields, primarily due to its properties
as a nuclear magnetic resonance (NMR) solvent and as a building block for synthesizing
deuterated molecules.[3] Its chemical formula is CD3COOD, and it has a molecular weight of
approximately 64.08 g/mol .[4]

In the pharmaceutical industry, acetic acid and its derivatives are fundamental. They serve as
versatile solvents, reagents in the synthesis of active pharmaceutical ingredients (APIs), and
pH regulators in drug formulations.[5][6][7] The deuterated form, Acetic acid-d4, is particularly
crucial for NMR-based analysis, which is essential for quality control and the structural
elucidation of newly synthesized compounds.[8][9]

Commercial Suppliers and Product Specifications

A number of reputable suppliers provide high-purity Acetic acid-d4 for research and
pharmaceutical development. The primary distinction between products often lies in the degree
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of deuteration (isotopic purity) and overall chemical purity. Below is a summary of leading
suppliers and their typical product specifications.

Key Commercial Suppliers:

» Sigma-Aldrich (Merck KGaA): A major global supplier offering various grades of Acetic acid-
d4, including different isotopic purities and formulations with or without tetramethylsilane
(TMS) as an internal NMR standard.[9]

o Cambridge Isotope Laboratories, Inc. (CIL): Specializes in stable isotope-labeled compounds
and offers high-purity Acetic acid-d4 specifically for use in biomolecular NMR.[3]

e Simson Pharma Limited: A manufacturer and exporter that provides Acetic acid-d4
accompanied by a Certificate of Analysis.[10]

e Norell: Known for NMR tubes and accessories, Norell also supplies high-purity deuterated
solvents, including Acetic acid-d4.[2]

» Fisher Scientific: A major distributor that offers Acetic acid-d4 from manufacturers like
MilliporeSigma.[8]

» SR Group: An India-based supplier and distributor offering Acetic acid-d4 for research
purposes.[4]

Data Presentation: Comparative Product Specifications

The following tables summarize the quantitative data for high-purity Acetic acid-d4 available
from leading commercial suppliers. This allows for a direct comparison of key quality attributes.

Table 1: Isotopic and Chemical Purity
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Product . . .
. Isotopic Purity Chemical
Supplier/Brand Number . Water Content
(atom % D) Purity (Assay)
(Example)
Sigma-Aldrich 151785 >99.5%][11] >99% (CP)[11] <0.0500%][11]
Sigma-Aldrich 233315 >99.9% 299% (CP) <0.0500%
Sigma-Aldrich 416886 >99.5%[12] >99.00%[9] <0.0500%
Cambridge -
DLM-12 99.5%)][3] 99.5%)][3] Not Specified
Isotope Labs
MilliporeSigma i . -
o M8150360010 min. 99.5%][8] 99.5% min.[8] Not Specified
(via Fisher)
SR Group QF-7199 99.9%][4] 95%[4] Not Specified
Table 2: Physical and Chemical Properties
Property Value
CAS Number 1186-52-3
Molecular Formula CD3CO02D[4]
Molecular Weight 64.08 g/mol
Density ~1.119 g/mL at 25 °C
Boiling Point ~115.5°C
Melting Point ~15-16 °C
Refractive Index n20/D ~1.368

Applications in Research and Drug Development

High-purity Acetic acid-d4 is indispensable in modern research, particularly in the following
areas:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/151785
https://www.sigmaaldrich.com/US/en/product/aldrich/151785
https://www.sigmaaldrich.com/US/en/product/aldrich/151785
https://www.scientificlabs.co.uk/product/solvents/416886-25G
https://www.sigmaaldrich.com/IT/en/product/aldrich/416886
https://isotope.com/acetic-acid-d4-d-dlm-12-10
https://isotope.com/acetic-acid-d4-d-dlm-12-10
https://www.fishersci.com/shop/products/acetic-acid-d4-deuteration-degree-min-99-5-nmr-spectroscopy-magnisolv-emd-millipore-1/M8150360010
https://www.fishersci.com/shop/products/acetic-acid-d4-deuteration-degree-min-99-5-nmr-spectroscopy-magnisolv-emd-millipore-1/M8150360010
https://www.srgroupchemical.com/acetic-acid-d4-5414282.html
https://www.srgroupchemical.com/acetic-acid-d4-5414282.html
https://www.srgroupchemical.com/acetic-acid-d4-5414282.html
https://www.benchchem.com/product/b032913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 NMR Spectroscopy: Its most common application is as a deuterated solvent for NMR

analysis.[1][2] The absence of protons prevents interference with the signals from the
analyte, allowing for clear structural determination of organic compounds. Some products
contain 0.03% (v/v) TMS as a convenient internal reference standard.[9][12]

Synthesis of Labeled Compounds: Acetic acid-d4 serves as a deuterating agent or a
building block in the synthesis of more complex isotope-labeled molecules. These labeled
compounds are used as internal standards in quantitative mass spectrometry or as probes to
study reaction mechanisms and metabolic pathways. For example, it has been used in the
synthesis of deuterated conjugated linoleic acid.[9][12]

Drug Solubility and Formulation Studies: In pharmaceutical development, understanding and
improving the solubility of weakly basic drugs is critical. Acetic acid can be used as a
processing aid to ionize the drug, thereby increasing its solubility in organic solvents for
processes like spray dried dispersion (SDD) manufacturing.[13] Deuterated acetic acid can
be used in mechanistic NMR studies to quantify the degree of drug protonation in these
formulations.[13]

Experimental Protocols and Methodologies
Protocol 1: Sample Preparation for gNMR Analysis

Quantitative NMR (gNMR) is a powerful technique for determining the purity of chemical

substances. Acetic acid-d4 is often used as the solvent for this purpose.

Objective: To prepare a sample for purity determination using qNMR with an internal standard.

Materials:

Acetic acid-d4 (=99.5 atom % D)[1]

Internal Standard (e.g., maleic acid, certified reference material)
Analyte (the compound whose purity is to be determined)
High-precision analytical balance

NMR tube
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Volumetric flasks and pipettes

Methodology:

Prepare a Stock Solution of the Internal Standard: Accurately weigh a precise amount of the
internal standard and dissolve it in a known volume of Acetic acid-d4 in a volumetric flask.

Prepare the Analyte Solution: Accurately weigh a precise amount of the analyte.

Combine and Dissolve: Transfer the weighed analyte into a clean vial. Using a calibrated
pipette, add a precise volume of the internal standard stock solution to the vial. Ensure the
analyte fully dissolves; gentle vortexing may be applied.

Transfer to NMR Tube: Transfer an appropriate volume (typically 0.6-0.7 mL) of the final
solution into a clean, dry NMR tube.

Acquire NMR Spectrum: Place the NMR tube in the spectrometer and acquire the H NMR
spectrum. Ensure acquisition parameters are set for quantitative analysis (e.g., long
relaxation delay).

Data Processing and Calculation: Integrate the signals corresponding to the analyte and the
internal standard. Purity is calculated based on the integral values, the number of protons for
each signal, and the initial weights of the analyte and standard.

Protocol 2: Synthesis of a Deuterated Ester

Objective: To demonstrate the use of Acetic acid-d4 as a reagent in the synthesis of a

deuterated ester via Fischer esterification.

Materials:

Acetic acid-d4 (CD3COOD)
An alcohol (e.g., Ethanol, CH3CH20H)
A strong acid catalyst (e.qg., sulfuric acid-d2, D2S04)

Round-bottom flask with reflux condenser
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Heating mantle
Separatory funnel
Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Methodology:

Reaction Setup: In a round-bottom flask, combine Acetic acid-d4 and a molar excess of the
alcohol.

Catalyst Addition: Carefully add a catalytic amount of sulfuric acid-d2 to the mixture.

Reflux: Attach the reflux condenser and heat the mixture to reflux for several hours to drive
the equilibrium towards the product. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and wash sequentially with cold D20, a saturated sodium
bicarbonate solution (in D20), and finally a brine solution (in D20) to neutralize the acid and
remove water-soluble components.

Drying and Solvent Removal: Separate the organic layer, dry it over anhydrous magnesium
sulfate, filter, and remove the excess alcohol using a rotary evaporator.

Purification and Analysis: The resulting crude deuterated ester can be purified by distillation
or column chromatography. The final product's identity and isotopic purity should be
confirmed by NMR and mass spectrometry.

Visualizations

The following diagrams illustrate key workflows relevant to sourcing and utilizing high-purity

Acetic acid-d4 in a research environment.
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Caption: Logical workflow for selecting and procuring high-purity Acetic acid-d4.
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Caption: Experimental workflow for quantitative NMR (QNMR) using Acetic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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